Cas no 2229137-19-1 (3-(pyrrolidin-3-yloxy)-4,5,6,7-tetrahydro-1H-indazole)
3-(pyrrolidin-3-yloxy)-4,5,6,7-tetrahydro-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(pyrrolidin-3-yloxy)-4,5,6,7-tetrahydro-1H-indazole
- EN300-1778253
- 2229137-19-1
-
- Inchi: 1S/C11H17N3O/c1-2-4-10-9(3-1)11(14-13-10)15-8-5-6-12-7-8/h8,12H,1-7H2,(H,13,14)
- InChI Key: JKFQBDSUGQLQOR-UHFFFAOYSA-N
- SMILES: O(C1C2=C(CCCC2)NN=1)C1CNCC1
Computed Properties
- Exact Mass: 207.137162174g/mol
- Monoisotopic Mass: 207.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 49.9Ų
3-(pyrrolidin-3-yloxy)-4,5,6,7-tetrahydro-1H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1778253-0.05g |
3-(pyrrolidin-3-yloxy)-4,5,6,7-tetrahydro-1H-indazole |
2229137-19-1 | 0.05g |
$1152.0 | 2023-09-20 | ||
| Enamine | EN300-1778253-0.1g |
3-(pyrrolidin-3-yloxy)-4,5,6,7-tetrahydro-1H-indazole |
2229137-19-1 | 0.1g |
$1207.0 | 2023-09-20 | ||
| Enamine | EN300-1778253-0.25g |
3-(pyrrolidin-3-yloxy)-4,5,6,7-tetrahydro-1H-indazole |
2229137-19-1 | 0.25g |
$1262.0 | 2023-09-20 | ||
| Enamine | EN300-1778253-0.5g |
3-(pyrrolidin-3-yloxy)-4,5,6,7-tetrahydro-1H-indazole |
2229137-19-1 | 0.5g |
$1316.0 | 2023-09-20 | ||
| Enamine | EN300-1778253-1.0g |
3-(pyrrolidin-3-yloxy)-4,5,6,7-tetrahydro-1H-indazole |
2229137-19-1 | 1g |
$1371.0 | 2023-05-26 | ||
| Enamine | EN300-1778253-2.5g |
3-(pyrrolidin-3-yloxy)-4,5,6,7-tetrahydro-1H-indazole |
2229137-19-1 | 2.5g |
$2688.0 | 2023-09-20 | ||
| Enamine | EN300-1778253-5.0g |
3-(pyrrolidin-3-yloxy)-4,5,6,7-tetrahydro-1H-indazole |
2229137-19-1 | 5g |
$3977.0 | 2023-05-26 | ||
| Enamine | EN300-1778253-10.0g |
3-(pyrrolidin-3-yloxy)-4,5,6,7-tetrahydro-1H-indazole |
2229137-19-1 | 10g |
$5897.0 | 2023-05-26 | ||
| Enamine | EN300-1778253-1g |
3-(pyrrolidin-3-yloxy)-4,5,6,7-tetrahydro-1H-indazole |
2229137-19-1 | 1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1778253-5g |
3-(pyrrolidin-3-yloxy)-4,5,6,7-tetrahydro-1H-indazole |
2229137-19-1 | 5g |
$3977.0 | 2023-09-20 |
3-(pyrrolidin-3-yloxy)-4,5,6,7-tetrahydro-1H-indazole Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on 3-(pyrrolidin-3-yloxy)-4,5,6,7-tetrahydro-1H-indazole
Comprehensive Overview of 3-(pyrrolidin-3-yloxy)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 2229137-19-1): Properties, Applications, and Research Insights
In the rapidly evolving field of medicinal chemistry and drug discovery, 3-(pyrrolidin-3-yloxy)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 2229137-19-1) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrrolidine and indazole moieties, is gaining attention for its potential applications in central nervous system (CNS) disorders, oncology research, and enzyme modulation. Researchers are particularly intrigued by its structural versatility, which allows for diverse pharmacological interactions.
The compound's molecular structure features a tetrahydroindazole core linked to a pyrrolidin-3-yloxy group, offering a balanced profile of lipophilicity and hydrogen-bonding capacity. This makes it a promising candidate for blood-brain barrier penetration, a critical factor in neurotherapeutic development. Recent studies have explored its role as a kinase inhibitor scaffold, with particular relevance to cancer signaling pathways and neurodegenerative disease targets.
From a synthetic chemistry perspective, CAS 2229137-19-1 presents interesting challenges and opportunities. The pyrrolidine-oxygen-indazole linkage requires specialized coupling reactions, while the saturated tetrahydroindazole system demands careful stereochemical control. These characteristics have made it a subject of methodology papers in top-tier organic chemistry journals, particularly in discussions of C-N bond formation strategies and heterocyclic functionalization.
The pharmaceutical industry's growing focus on small molecule therapeutics has increased demand for compounds like 3-(pyrrolidin-3-yloxy)-4,5,6,7-tetrahydro-1H-indazole. Its drug-like properties (molecular weight <500, moderate logP) align well with Lipinski's rule of five, making it attractive for lead optimization programs. Computational studies suggest potential activity against G-protein coupled receptors (GPCRs), though experimental validation is ongoing in academic and industrial labs worldwide.
Analytical characterization of this compound typically involves advanced techniques such as high-resolution mass spectrometry (HRMS), multidimensional NMR, and X-ray crystallography. The protonation states of both the pyrrolidine nitrogen and indazole moiety create interesting pH-dependent behavior, relevant for formulation science and biopharmaceutical classification. These properties are frequently discussed in ADME (Absorption, Distribution, Metabolism, Excretion) optimization seminars.
Emerging applications in PET radioligand development have brought additional attention to CAS 2229137-19-1. The pyrrolidin-3-yloxy group provides an excellent site for isotope labeling (e.g., with carbon-11 or fluorine-18), enabling its use in molecular imaging studies. This aligns with current trends in precision medicine and theranostic approaches, particularly for neurological conditions where target engagement quantification is crucial.
In the context of green chemistry initiatives, synthetic routes to 3-(pyrrolidin-3-yloxy)-4,5,6,7-tetrahydro-1H-indazole are being reevaluated. Recent publications highlight catalytic methods that reduce heavy metal usage and improve atom economy, responding to the pharmaceutical industry's push toward sustainable synthesis. These developments make the compound a frequent case study in process chemistry workshops.
The safety profile of 2229137-19-1 remains under active investigation, with preliminary data suggesting favorable in vitro toxicity parameters. However, as with all research compounds, proper laboratory handling protocols must be followed. The scientific community continues to explore its structure-activity relationships (SAR) through systematic analog synthesis, particularly focusing on modifications to the pyrrolidine ring and indazole saturation.
Patent landscapes reveal growing intellectual property activity around pyrrolidine-indazole hybrids, with CAS 2229137-19-1 appearing in several drug candidate patents from major pharmaceutical companies. This commercial interest underscores the compound's potential across multiple therapeutic areas, from psychiatric indications to metabolic disorders.
For researchers sourcing this material, analytical standards of 3-(pyrrolidin-3-yloxy)-4,5,6,7-tetrahydro-1H-indazole are increasingly available from specialty chemical suppliers, typically with ≥95% purity by HPLC analysis. Proper storage conditions (often recommended at -20°C under inert atmosphere) help maintain stability of this nitrogen-rich heterocycle.
As the field advances, 2229137-19-1 continues to serve as a valuable chemical probe for studying biological pathways and a versatile building block for medicinal chemistry programs. Its dual functionality as both hydrogen bond donor and acceptor makes it particularly valuable in contemporary fragment-based drug design approaches that dominate modern hit-to-lead campaigns.
2229137-19-1 (3-(pyrrolidin-3-yloxy)-4,5,6,7-tetrahydro-1H-indazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)